Cas no 1934869-30-3 (3,3-dimethyl-hexahydro-1H-furo3,4-bpyrrole)

• Product Name: 3,3-dimethyl-hexahydro-1H-furo3,4-bpyrrole
• CAS No: 1934869-30-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD29047285
• CID: 5182406
• PubChem ID: 122236420
• Update Time: 2025-05-20

3,3-dimethyl-hexahydro-1H-furo3,4-bpyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Furo[3,4-b]pyrrole, hexahydro-3,3-dimethyl-
• 3,3-dimethyl-hexahydro-1H-furo3,4-bpyrrole

• MDL： MFCD29047285
• Inchi： 1S/C8H15NO/c1-8(2)5-9-7-4-10-3-6(7)8/h6-7,9H,3-5H2,1-2H3
• InChI Key： HNFJAUHXPZKRIA-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)C2COCC12

Additional information on 3,3-dimethyl-hexahydro-1H-furo3,4-bpyrrole

Exploring the Chemistry and Applications of 3,3-dimethyl-hexahydro-1H-furo[3,4-b]pyrrole (CAS No. 1934869-30-3)

The compound 3,3-dimethyl-hexahydro-1H-furo[3,4-b]pyrrole (CAS No. 1934869-30-3) is a fascinating heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a fused furo[3,4-b]pyrrole core and dimethyl substitution, make it a valuable scaffold for drug discovery and material science. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and metabolic diseases.

One of the key reasons for the growing interest in 3,3-dimethyl-hexahydro-1H-furo[3,4-b]pyrrole is its structural similarity to naturally occurring alkaloids. This resemblance opens doors for its application in medicinal chemistry, where it can serve as a precursor for compounds with potential anti-inflammatory or neuroprotective properties. Recent studies have shown that derivatives of this compound exhibit promising interactions with G-protein-coupled receptors (GPCRs), which are crucial targets in modern drug development.

From a synthetic chemistry perspective, the hexahydro-1H-furo[3,4-b]pyrrole framework presents interesting challenges and opportunities. The dimethyl groups at the 3-position influence the molecule's conformational flexibility and electronic properties, affecting its reactivity in various chemical transformations. These characteristics make it particularly valuable for creating chiral auxiliaries or asymmetric catalysts in organic synthesis, addressing the pharmaceutical industry's growing demand for enantiomerically pure compounds.

The compound's potential extends beyond pharmaceuticals. In materials science, 3,3-dimethyl-hexahydro-1H-furo[3,4-b]pyrrole derivatives are being investigated for their possible application in organic electronics. The heterocyclic system's electron-donating properties and rigid structure could contribute to the development of novel conductive polymers or light-emitting materials, aligning with current trends in sustainable and flexible electronic devices.

Quality control and analytical characterization of 1934869-30-3 are critical aspects of its utilization. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to ensure purity and confirm structural integrity. The compound's stability under various conditions is another area of active investigation, particularly for researchers developing formulation strategies for potential drug candidates containing this scaffold.

Environmental considerations are increasingly important in chemical research, and 3,3-dimethyl-hexahydro-1H-furo[3,4-b]pyrrole is no exception. Recent studies have focused on developing green chemistry approaches for its synthesis, minimizing hazardous byproducts and optimizing atom economy. These efforts align with the pharmaceutical industry's push toward more sustainable manufacturing processes and reduced environmental impact.

Looking to the future, the versatility of 1934869-30-3 suggests it will continue to play a significant role in chemical innovation. As computational methods like AI-assisted drug design become more sophisticated, this compound's potential applications may expand further. The combination of its unique structural features and synthetic accessibility positions it as a valuable tool for addressing current challenges in precision medicine and targeted therapies.

For researchers working with 3,3-dimethyl-hexahydro-1H-furo[3,4-b]pyrrole, proper handling and storage are essential despite its non-hazardous classification. Standard laboratory safety protocols should always be followed, and material safety data sheets consulted for specific guidance. The compound's stability in various solvents and at different temperatures remains an active area of investigation for optimization of storage conditions.

The commercial availability of CAS No. 1934869-30-3 has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound in various quantities and purity grades, with custom synthesis options available for specific research needs. This accessibility supports its continued exploration across multiple scientific disciplines.